Cas no 1481100-04-2 (Benzeneethanol, β,3-dimethyl-)

• Product Name: Benzeneethanol, β,3-dimethyl-
• CAS No: 1481100-04-2
• MF: C₁₀H₁₄O
• MW: 150.217563152313
• MDL: MFCD18909017
• CID: 2102451
• PubChem ID: 21478686
• Update Time: 2024-03-01

Benzeneethanol, β,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-(3-METHYL-PHENYL)-PROPAN-1-OL
• 2-(m-tolyl)propan-1-ol
• 2-(3-methylphenyl)propan-1-ol
• CID 21478686
• Benzeneethanol, β,3-dimethyl-

• MDL： MFCD18909017
• Inchi： 1S/C10H14O/c1-8-4-3-5-10(6-8)9(2)7-11/h3-6,9,11H,7H2,1-2H3
• InChI Key： RMKUOUCSEVQHSS-UHFFFAOYSA-N
• SMILES： OCC(C)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 150.104465066g/mol
• Monoisotopic Mass: 150.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 111
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 215.8±8.0 °C(Predicted)
• pka: 14.87±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes